8-amino-2-(trifluoromethyl)-1,2-dihydro-4H-thieno[2,3-c]chromen-4-one

• IUPAC Name: 8-amino-2-(trifluoromethyl)-1,2-dihydrothieno[2,3-c]chromen-4-one
• InChI: InChI=1S/C12H8F3NO2S/c13-12(14,15)9-4-7-6-3-5(16)1-2-8(6)18-11(17)10(7)19-9/h1-3,9H,4,16H2
• InChI Key: XJCNIVAKROEBEM-UHFFFAOYSA-N
• Canonical SMILES: C1C(SC2=C1C3=C(C=CC(=C3)N)OC2=O)C(F)(F)F
• Molecular Formula: C12H8F3NO2S
• Molecular Weight: 287.26 g/mol

Description

The chroman-4-one framework, which is a significant structural entity that belongs to the class of oxygen-containing heterocycles, acts as a major building block in a large class of medicinal compounds. Synthetic compounds derived from this framework exhibit a broad variety of remarkable biological and pharmaceutical activities.

Synthesis Analysis

Several studies have been performed to improve the methodologies of 4-chromanone-derived compounds. Researchers have discovered several routes for the synthesis of a variety of 2H/4H-chromene analogs that exhibited unusual activities by multiple mechanisms.

Molecular Structure Analysis

The chroman-4-one framework is a significant structural entity that belongs to the class of oxygen-containing heterocycles. It acts as a major building block in a large class of medicinal compounds.

Chemical Reactions Analysis

The synthesis of these heterocycles has been considered for many organic and pharmaceutical chemists. These reported methods are carried out in the classical and non-classical conditions particularly under green condition such as using green solvent, catalyst and other procedures.

Mechanism of Action

A cell-permeable indolyl-chromenone compound rapidly inactivates TNF-α by non-covalently binding to the TNF-α trimer and promoting subunit dissociation and preventing TNF-α binding to its receptor.

Future Directions

The chroman-4-one framework and its derivatives have numerous exciting biological activities, such as anticancer, anticonvulsant, antimicrobial, anticholinesterase, antituberculosis, and antidiabetic activities. This suggests that there is considerable potential for future research and development of new drug candidates based on this framework.